Cas no 796972-99-1 (2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile)
![2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile structure](https://www.kuujia.com/scimg/cas/796972-99-1x500.png)
796972-99-1 structure
Product name:2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile
- DB-329723
- 796972-99-1
- ZVKUYUWFYVJHPO-UHFFFAOYSA-N
- SCHEMBL307109
-
- Inchi: InChI=1S/C9H9N3O3/c10-6-7-2-1-3-8(12(14)15)9(7)11-4-5-13/h1-3,11,13H,4-5H2
- InChI Key: ZVKUYUWFYVJHPO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 207.06439116Da
- Monoisotopic Mass: 207.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 102Ų
2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile Related Literature
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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